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An In-depth Technical Guide to Pyruvonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyruvonitrile (2-oxopropanenitrile), also known as acetyl cyanide, is a highly reactive and
versatile organic compound. This technical guide provides a comprehensive overview of its
chemical and physical properties, synthesis, and reactivity. While pyruvonitrile serves as a
valuable electrophile in various organic reactions, information regarding its specific roles in
biological signaling pathways is not extensively documented in current scientific literature. This
document consolidates available data on its chemical characteristics and safe handling
practices, offering a foundational resource for professionals in research and development.

Chemical and Physical Properties

Pyruvonitrile is a colorless to brown liquid with a distinct odor.[1][2] It is soluble in organic
solvents such as ether and acetonitrile but decomposes in water or alcohol.[1][3] Its key
identifiers and physicochemical properties are summarized in the tables below.

Table 1: Compound Identification
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Identifier

Value

CAS Number

631-57-2[3][4][5][6]

Molecular Formula

CsHsNO[L][3][71[5][6]

Synonyms

2-Oxopropionitrile, Acetyl cyanide[7][6][8]

Molecular Weight

69.06 g/mol [7][4][6]

Canonical SMILES

CC(=0)C#N[1]

InChl

INChl=1S/C3H3NO/c1-3(5)2-4/h1H3[1]

InChlKey

QLDHWVVRQCGZLE-UHFFFAOYSA-N[1]

ble 2: Physicochemical

Property Value
Boiling Point 92-93 °C[3][5]
Density 0.974 g/mL at 25 °CJ[3][5]

Refractive Index

n20/D 1.376[3]

Flash Point

14 °C (57.2 °F) - closed cup

Storage Temperature

2-8°C[1]

Synthesis and Reactivity
Synthesis

Pyruvonitrile, as an acyl cyanide, is typically prepared through the reaction of an acyl halide

with a cyanide salt. A general and effective method involves the use of copper(l) cyanide with

the corresponding acyl chloride.
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Figure 1: General synthesis pathway for pyruvonitrile.

Experimental Protocol: General Synthesis of Acyl Cyanides

This protocol describes a generalized procedure for the synthesis of acyl cyanides, such as
pyruvonitrile, from acyl halides.

Reaction Setup: A dried, three-necked round-bottom flask is equipped with a magnetic stirrer,
a reflux condenser, and a nitrogen inlet. The system is flushed with dry nitrogen.

Reagents: Anhydrous copper(l) cyanide is added to a suitable anhydrous solvent (e.g.,
acetonitrile) in the flask.

Addition of Acyl Halide: The corresponding acyl halide (e.g., acetyl chloride for pyruvonitrile
synthesis) is added dropwise to the stirred suspension at room temperature.

Reaction: The reaction mixture is then heated to reflux and maintained at this temperature
for several hours. The progress of the reaction can be monitored by techniques such as thin-
layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The solid
byproducts are removed by filtration.

Purification: The filtrate is then subjected to distillation under reduced pressure to isolate the
pure acyl cyanide.
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Reactivity

Pyruvonitrile is a potent electrophile, making it a versatile reagent in organic synthesis. The
electron-withdrawing nature of the adjacent carbonyl and nitrile groups activates the carbonyl
carbon for nucleophilic attack. It is utilized in selective acylations, cyanohydrin synthesis, and
various cycloaddition reactions. A notable application is in the synthesis of cuprate-carbonyl Tt-
complexes through its reaction with organocuprates like lithium dimethylcuprate (Me2CulLi) in

an appropriate solvent such as tetrahydrofuran (THF).[5]
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Figure 2: Electrophilic reactivity of pyruvonitrile.

Biological Significance and Drug Development

While the nitrile functional group is present in over 30 approved pharmaceutical agents and is a
key component in numerous compounds currently in clinical development, specific information
on the biological activity or signaling pathway involvement of pyruvonitrile is not readily
available in the reviewed literature. The incorporation of a nitrile group can enhance a
molecule's binding affinity to its target and improve its pharmacokinetic profile. However,
dedicated studies on pyruvonitrile's biological effects or its potential as a lead compound in

drug discovery have not been identified.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1329346?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2318015.htm
https://www.benchchem.com/product/b1329346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329346?utm_src=pdf-body
https://www.benchchem.com/product/b1329346?utm_src=pdf-body
https://www.benchchem.com/product/b1329346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Pyruvonitrile is a hazardous substance and must be handled with extreme care in a well-
ventilated fume hood.[5] It is classified as a flammable liquid and is toxic if swallowed or
inhaled.[4] It also causes skin irritation and may cause respiratory irritation.[4]

Table 3: Hazard and Safety Information

Hazard Category GHS Classification Precautionary Statements

P210: Keep away from heat,
Flammability Flammable Liquid, Category 2 sparks, open flames, and hot

surfaces. No smoking.[2]

P261: Avoid breathing
mist/vapors/spray. P270: Do

o not eat, drink or smoke when

o Acute Toxicity 3 (Oral, ) )
Acute Toxicity inhalation) using this product.
nhalation

P301+P310: IF SWALLOWED:
Immediately call a POISON

CENTER or doctor.

P280: Wear protective
Skin Corrosion/Irritation Skin Irritation, Category 2 gloves/protective clothing/eye

protection/face protection.

Hazardous to the aquatic ]
] ) ) P273: Avoid release to the
Environmental Hazard environment, chronic, ]
environment.
Category 3

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-
resistant gloves, and a lab coat, must be worn when handling pyruvonitrile. A respirator with a
suitable filter may be necessary for procedures that could generate vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat and sources of ignition.[2] Recommended storage is at 2-8°C.[1]

Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.
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Conclusion

Pyruvonitrile is a valuable chemical intermediate with well-defined physical and chemical
properties. Its high reactivity as an electrophile makes it a useful tool in organic synthesis.
While the broader class of nitrile-containing compounds has significant importance in medicinal
chemistry, the specific biological roles of pyruvonitrile remain an area for future investigation.
The information provided in this guide serves as a foundational resource for its safe handling
and application in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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